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Compound of Interest

Compound Name: N-nitroso-hydroxychloroquine

Cat. No.: B15807319

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic analysis of N-nitroso-
hydroxychloroquine (N-nitroso-HCQ), a potential nitrosamine impurity of the drug substance

hydroxychloroquine. The formation of N-nitrosamine impurities in pharmaceutical products is a

significant concern for regulatory bodies like the FDA and EMA due to their potential

carcinogenic properties.[1][2][3] This document outlines the key spectroscopic techniques—

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—used for the

structural elucidation and characterization of N-nitroso-HCQ.

Introduction to N-Nitroso-Hydroxychloroquine
N-nitroso-hydroxychloroquine is a drug substance-related impurity (NDSRI) that can form

from the nitrosation of the secondary amine moiety in the hydroxychloroquine molecule.[4] Its

presence in the final drug product must be carefully monitored and controlled to ensure patient

safety. Accurate analytical characterization is therefore essential for its detection, quantification,

and the validation of control strategies.
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IUPAC Name: N-(7-chloroquinolin-4-yl)-N-[5-[ethyl(2-hydroxyethyl)amino]pentan-2-yl]nitrous

amide[4][5][6][7]

Molecular Formula: C₁₈H₂₅ClN₄O₂[5][6][7]

Molecular Weight: 364.9 g/mol [6][7]

Spectroscopic Data
While specific, experimentally-derived high-resolution spectra for N-nitroso-
hydroxychloroquine are not widely published in peer-reviewed literature, characteristic data

can be inferred from the analysis of similar N-nitroso compounds and the parent molecule,

hydroxychloroquine. The following tables summarize the expected quantitative data from NMR,

IR, and MS analyses.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful tools for the structural confirmation of N-nitroso-
hydroxychloroquine. The presence of the N-nitroso group induces significant chemical shift

changes in the neighboring protons and carbons compared to the parent hydroxychloroquine

molecule. Due to the rotational barrier around the N-N bond, N-nitrosamines can exist as E/Z

isomers, which may lead to the observation of duplicate signals for adjacent nuclei in the NMR

spectra.

Table 1: Predicted ¹H NMR Spectroscopic Data for N-Nitroso-Hydroxychloroquine
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

8.5 - 8.7 d 1H
Aromatic-H

(Quinoline)

7.8 - 8.0 d 1H
Aromatic-H

(Quinoline)

7.3 - 7.5 m 2H
Aromatic-H

(Quinoline)

6.6 - 6.8 d 1H
Aromatic-H

(Quinoline)

4.0 - 4.2 t 2H -CH₂-OH

3.5 - 3.8 m 1H -CH(CH₃)-

2.8 - 3.2 m 4H
-N(CH₂CH₃)

(CH₂CH₂OH)

1.6 - 1.9 m 4H -CH₂-CH₂-CH₂-

1.3 - 1.5 d 3H -CH(CH₃)-

1.0 - 1.2 t 3H -CH₂CH₃

Table 2: Predicted ¹³C NMR Spectroscopic Data for N-Nitroso-Hydroxychloroquine
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Chemical Shift (δ, ppm) Assignment

150 - 160 Aromatic-C (Quinoline, C-Cl)

140 - 150 Aromatic-C (Quinoline)

120 - 135 Aromatic-C (Quinoline)

110 - 120 Aromatic-C (Quinoline)

60 - 65 -CH₂-OH

50 - 60 -N-CH₂-

45 - 55 -CH(CH₃)-

20 - 40 Aliphatic -CH₂-

15 - 25 -CH(CH₃)-

10 - 15 -CH₂CH₃

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. For N-nitroso-
hydroxychloroquine, the key vibrational bands of interest are those associated with the N-

N=O group, in addition to the characteristic absorptions of the parent molecule.

Table 3: Predicted IR Absorption Bands for N-Nitroso-Hydroxychloroquine
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Wavenumber (cm⁻¹) Intensity Assignment

3200 - 3500 Broad O-H stretch

2850 - 3000 Medium C-H stretch (aliphatic)

1550 - 1620 Strong
C=C and C=N stretch

(aromatic)

1430 - 1480 Strong N=O stretch (nitrosamine)

1000 - 1150 Medium-Strong N-N stretch (nitrosamine)

1000 - 1250 Strong C-O stretch

750 - 850 Strong C-Cl stretch

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification. For N-nitroso compounds, a characteristic

fragmentation is the loss of the nitroso group (-NO), corresponding to a mass loss of 30 Da.[8]

High-resolution mass spectrometry (HRMS) is often employed for the accurate mass

determination of the molecular ion and its fragments.

Table 4: Predicted Mass Spectrometry Data for N-Nitroso-Hydroxychloroquine

m/z Interpretation

364.1666 [M]⁺, Molecular ion (for C₁₈H₂₅³⁵ClN₄O₂)

366.1637 [M+2]⁺, Isotopic peak for ³⁷Cl

334.1615 [M-NO]⁺, Loss of the nitroso group

Various
Fragmentation of the aliphatic side chain and

quinoline ring
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The following sections outline generalized experimental protocols for the spectroscopic

analysis of N-nitroso-hydroxychloroquine. These should be adapted and validated for

specific instrumentation and analytical requirements.

NMR Spectroscopy
Sample Preparation: Dissolve an accurately weighed amount of N-nitroso-
hydroxychloroquine reference standard in a suitable deuterated solvent (e.g., DMSO-d₆,

CDCl₃, or D₂O with a pH buffer) to a final concentration of 5-10 mg/mL. Transfer the solution

to a 5 mm NMR tube.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a

broadband probe.

¹H NMR Acquisition:

Pulse Program: Standard single-pulse experiment (e.g., 'zg30').

Spectral Width: 12-16 ppm.

Acquisition Time: 2-4 seconds.

Relaxation Delay: 1-5 seconds.

Number of Scans: 16-64, depending on sample concentration.

Temperature: 298 K.

¹³C NMR Acquisition:

Pulse Program: Proton-decoupled single-pulse experiment (e.g., 'zgpg30').

Spectral Width: 200-240 ppm.

Acquisition Time: 1-2 seconds.

Relaxation Delay: 2-5 seconds.

Number of Scans: 1024 or higher, depending on sample concentration.
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Data Processing: Apply Fourier transformation, phase correction, and baseline correction.

Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).

IR Spectroscopy
Sample Preparation: For a solid sample, use the Attenuated Total Reflectance (ATR)

technique by placing a small amount of the powder directly on the ATR crystal. Alternatively,

prepare a KBr pellet by mixing a small amount of the sample with dry KBr powder and

pressing it into a thin disk.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition:

Spectral Range: 4000 - 400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32.

Data Processing: Perform a background subtraction using a spectrum of the empty ATR

crystal or a pure KBr pellet.

Mass Spectrometry (LC-MS/MS)
Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a highly

sensitive and selective method for the detection and quantification of nitrosamine impurities.[1]

[9]

Sample Preparation: Prepare a stock solution of the N-nitroso-hydroxychloroquine
reference standard in a suitable solvent (e.g., methanol or acetonitrile). Prepare a series of

calibration standards by diluting the stock solution. For analysis of a drug product, an

appropriate extraction method must be developed and validated.

Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system coupled to a tandem mass

spectrometer (e.g., a triple quadrupole or a high-resolution mass spectrometer like a Q-TOF

or Orbitrap).
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Chromatographic Conditions:

Column: A suitable reversed-phase column (e.g., C18, 100 x 2.1 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

Gradient: A suitable gradient to separate N-nitroso-hydroxychloroquine from the parent

drug and other impurities.

Flow Rate: 0.2 - 0.5 mL/min.

Column Temperature: 30-40 °C.

Injection Volume: 1-10 µL.

Mass Spectrometry Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Scan Mode: Multiple Reaction Monitoring (MRM) for quantification or full scan/product ion

scan for characterization.

MRM Transitions (for quantification):

Precursor Ion (Q1): 365.2 m/z

Product Ion (Q3): e.g., 335.2 m/z (corresponding to [M-NO]⁺) and other specific

fragments.

Source Parameters: Optimize gas temperatures, gas flows, and voltages for maximum

sensitivity.

Workflows and Logical Relationships
The following diagrams illustrate the logical workflows for the formation and analysis of N-
nitroso-hydroxychloroquine.
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Formation Pathway

Hydroxychloroquine (Secondary Amine)
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Click to download full resolution via product page

Caption: Formation of N-Nitroso-Hydroxychloroquine.

Analytical Workflow for Characterization
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Caption: Analytical Workflow for N-Nitroso-HCQ.

Conclusion
The spectroscopic analysis of N-nitroso-hydroxychloroquine is a critical component of

ensuring the safety and quality of hydroxychloroquine drug products. This guide provides a

foundational understanding of the application of NMR, IR, and MS for the characterization of

this potential impurity. While specific experimental data is often proprietary, the principles and

expected spectroscopic characteristics outlined herein, in conjunction with the provided general

protocols and workflows, serve as a valuable resource for researchers and analytical scientists

in the pharmaceutical industry. The development of robust and validated analytical methods

based on these techniques is paramount for the effective control of nitrosamine impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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